Cas no 95970-41-5 (furan-2-yl-(5-methylthiophen-2-yl)methanol)

• Product Name: furan-2-yl-(5-methylthiophen-2-yl)methanol
• CAS No: 95970-41-5
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• MDL: MFCD07775250
• CID: 5233230
• Update Time: 2026-03-08

furan-2-yl-(5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(5-methylthiophen-2-yl)methanol

• MDL： MFCD07775250
• Inchi： 1S/C10H10O2S/c1-7-4-5-9(13-7)10(11)8-3-2-6-12-8/h2-6,10-11H,1H3
• InChI Key： ANASUQKVKGFXJB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1SC(C)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on furan-2-yl-(5-methylthiophen-2-yl)methanol

Recent Advances in the Study of Furan-2-yl-(5-methylthiophen-2-yl)methanol (CAS: 95970-41-5) and Its Applications in Chemical Biology and Medicine

The compound furan-2-yl-(5-methylthiophen-2-yl)methanol (CAS: 95970-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic alcohol, characterized by its furan and thiophene moieties, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic uses, particularly in the context of drug discovery and development.

One of the key areas of research involves the exploration of furan-2-yl-(5-methylthiophen-2-yl)methanol as a building block for the synthesis of novel bioactive molecules. Its structural versatility allows for the introduction of diverse functional groups, enabling the creation of compounds with tailored biological activities. Recent publications have highlighted its role in the development of antimicrobial, anti-inflammatory, and anticancer agents, with several derivatives showing promising results in preclinical studies.

In addition to its applications in drug discovery, furan-2-yl-(5-methylthiophen-2-yl)methanol has also been investigated for its potential as a chemical probe in biological systems. Researchers have utilized this compound to study enzyme inhibition, protein-ligand interactions, and cellular signaling pathways. For instance, a 2023 study demonstrated its ability to modulate the activity of certain kinases, suggesting its utility in the development of targeted therapies for kinase-related disorders.

The synthesis of furan-2-yl-(5-methylthiophen-2-yl)methanol has been optimized in recent years, with several novel methodologies being reported. These include catalytic asymmetric synthesis, green chemistry approaches, and microwave-assisted reactions, all of which aim to improve yield, selectivity, and environmental sustainability. Such advancements are critical for scaling up production and facilitating further research into its applications.

Despite the progress made, challenges remain in the full characterization of the pharmacological and toxicological profiles of furan-2-yl-(5-methylthiophen-2-yl)methanol and its derivatives. Ongoing studies are focused on addressing these gaps, with particular emphasis on understanding its metabolic pathways, bioavailability, and potential off-target effects. These efforts are essential for translating preclinical findings into clinically viable therapeutics.

In conclusion, furan-2-yl-(5-methylthiophen-2-yl)methanol (CAS: 95970-41-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and broad applicability make it a valuable tool for researchers aiming to develop novel therapeutic agents and chemical probes. Continued research in this area is expected to yield further insights into its potential and pave the way for innovative biomedical applications.